4-(4-Fluorophenyl)butanoic acid

• IUPAC Name: 4-(4-fluorophenyl)butanoic acid
• InChI: InChI=1S/C10H11FO2/c11-9-6-4-8(5-7-9)2-1-3-10(12)13/h4-7H,1-3H2,(H,12,13)
• InChI Key: XVQYBBYOYJXQBF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CCCC(=O)O)F
• Molecular Formula: C10H11FO2
• DSSTOX Substance ID: DTXSID50207628
• Molecular Weight: 182.19 g/mol
• CAS RN: 589-06-0

Description

4-(4-Fluorophenyl)butanoic acid, also known as β-(4-fluorophenyl)-γ-aminobutyric acid or β-(4-fluorophenyl)-GABA, is a GABA B receptor agonist. It is selective for the GABA B receptor over the GABA A receptor.

Synthesis Analysis

Unfortunately, the specific synthesis routes for 4-(4-Fluorophenyl)butanoic acid are not available in the search results.

Molecular Structure Analysis

The molecular formula of 4-(4-Fluorophenyl)butanoic acid is C10H11FO2. The systematic name is 4-(4-Fluorophenyl)butanoic acid and the standard InChI is InChI=1S/C10H11FO2/c11-9-6-4-8(5-7-9)2-1-3-10(12)13/h4-7H,1-3H2,(H,12,13).

Chemical Reactions Analysis

The specific chemical reactions involving 4-(4-Fluorophenyl)butanoic acid are not detailed in the search results.

Physical And Chemical Properties Analysis

The physical and chemical properties of 4-(4-Fluorophenyl)butanoic acid include a boiling point of 161-164 °C at 4 mmHg, a melting point of 44-46 °C, and a density of 1.182±0.06 g/cm3.

Scientific Research Applications

Material Science

The compound’s unique properties are explored in material science for the development of novel materials with specific characteristics. For instance, its incorporation into polymers can lead to materials with improved strength and chemical resistance.

Analytical Chemistry

4-(4-Fluorophenyl)butanoic acid: can be used as a standard or reagent in analytical chemistry to calibrate instruments or as a reference compound in quantitative analysis, ensuring accuracy and precision in measurements.

Chemical Synthesis

This acid is a precursor in the synthesis of various chemical agents. It can be used to produce esters and amides, which are fundamental in producing dyes, fragrances, and other industrial chemicals.

Biological Research

In biological research, 4-(4-Fluorophenyl)butanoic acid is used to study enzyme-catalyzed reactions where it acts as a substrate or inhibitor, providing insights into enzyme mechanisms and functions.

Safety And Hazards

The safety information for 4-(4-Fluorophenyl)butanoic acid includes hazard statements H302, H315, H319, H335, and precautionary statements P261, P305+P351+P338.

Future Directions

The future directions for 4-(4-Fluorophenyl)butanoic acid are not specified in the search results.

Synthesis routes and methods I

Procedure details

A mixture of 3-(4-fluorobenzoyl)propanoic acid (42.3 g, 0.22 mol) and 10% Palladium on carbon (3 g) in acetic acid (250 mL) was hydrogenated at 50 psi and 25° C. for 6 h. The mixture was filtered and concentrated in vacuo. The residue was distilled at 0.02 mm Hg and the product crystallized to give 4-(4-fluorophenyl)butyric acid as a white solid (97%). m.p., 44°-46.2° C. (lit. J. Am. Chem. Soc. 89, 386, 1967; m.p., 45.5°-46.5° C.).

Synthesis routes and methods II

Procedure details

Synthesis routes and methods III

Procedure details

0.076 mol of the compound obtained in Step C is introduced in a 500 ml round-bottomed flask, and then 250 ml of water and 0.152 mol of NaOH are added. The reaction mixture is stirred for 12 hours at ambient temperature. The reaction mixture is then acidified with 3M HCl and is extracted twice with ethyl ether. The organic phase is dried over MgSO4 and evaporated under reduced pressure to obtain the title product in the form of a white solid.

Synthesis routes and methods IV

Procedure details

At 0° C., chlorotrimethylsilane (10.6 ml, 84.1 mmol) was added dropwise to a solution of 4-(4-fluorophenyl)-4-oxobutanoic acid (15.0 g, 76.5 mmol) and triethylamine (11.7 ml, 84.1 mmol) in THF (200 ml). The reaction mixture was stirred for 20 min at 0° C. The solid was filtered off. The solvent was removed from the solution. The residue was dissolved in DCM (200 ml). Triethylsilane (40 ml, 252 mmol) was added. An 1 N solution of titan(IV) chloride in DCM (229 ml, 229 mmol) was added dropwise while cooling with a water bath. The reaction mixture was stirred for 16 hours at room temperature. It was given onto ice water (300 ml). The phases were separated. The aqueous phase was extracted with DCM (100 ml). The combined organic phases were extracted with a saturated aqueous solution of sodium hydrogen carbonate (3×150 ml). The sodium hydrogen carbonate phases were combined and acidified with 1 N hydrochloric acid to pH 2. They were extracted with ethyl acetate (5×150 ml). The combined ethyl acetate layers were dried. The solvent was removed in vacuo to give 7.4 g of crude 4-(4-fluorophenyl)butyric acid, which was used in the next step without further purification.